Cas no 1006482-43-4 (3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1006482-43-4
• MF: C₉H₇N₃O
• MW: 173.171381235123
• MDL: MFCD08444449
• CID: 3109288
• PubChem ID: 16227346
• Update Time: 2025-06-11

3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde
• 3-(Pyridin-3-yl)-1H-pyrazol-4-carbaldehyde
• CS-0439690
• 3-Pyridin-3-yl-1H-pyrazole-4-carbaldehyde
• 1006482-43-4
• AKOS009101910
• AB01130999-03
• DA-16444
• Z212063102
• F8889-3078
• NCGC00338110-01
• G48743
• 3-Pyridin-3-yl-1H-pyrazole-4-carbaldehyde, AldrichCPR
• 5-Pyridin-3-yl-1H-pyrazole-4-carbaldehyde
• EN300-25653
• J-513088
• MFCD08444449
• P80253

• MDL： MFCD08444449
• Inchi： 1S/C9H7N3O/c13-6-8-5-11-12-9(8)7-2-1-3-10-4-7/h1-6H,(H,11,12)
• InChI Key： BNHOXIYCATUVLV-UHFFFAOYSA-N
• SMILES： O=CC1C=NNC=1C1C=NC=CC=1

Computed Properties

• Exact Mass: 173.058911855g/mol
• Monoisotopic Mass: 173.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde

Introduction to 3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 1006482-43-4)

3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and versatile reactivity. This heterocyclic aldehyde, with the CAS number 1006482-43-4, has garnered considerable attention due to its potential applications in drug discovery and synthetic organic chemistry. The compound’s molecular structure integrates a pyridine ring and a pyrazole moiety, linked through a carbonyl group at the 4-position of the pyrazole ring. Such a configuration imparts distinct chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The relevance of 3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde is underscored by its role in the development of novel therapeutic agents. The pyridine ring, known for its electron-withdrawing capabilities, influences the electronic properties of the molecule, making it an attractive scaffold for designing ligands that interact with biological targets. Meanwhile, the pyrazole moiety is renowned for its presence in numerous pharmacologically active compounds, including antiviral, anti-inflammatory, and anticancer agents. The aldehyde functionality at the 4-position provides a reactive site for further chemical modifications, enabling the construction of more complex derivatives with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of 3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde as a key building block. Researchers have leveraged its structural features to develop inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on polyphenol oxidase and other enzymes implicated in oxidative stress-related pathologies. The ability to modify both the pyridine and pyrazole rings allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability, which are critical for drug efficacy and safety.

The synthetic methodologies employed in the preparation of 3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde are also noteworthy. Modern synthetic approaches often involve multi-step reactions that capitalize on cross-coupling techniques, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct the desired heterocyclic core. Additionally, palladium-catalyzed reactions have been utilized to introduce functional groups at specific positions within the molecule. These strategies not only enhance yield but also improve atom economy, aligning with green chemistry principles. The compound’s synthesis typically starts from commercially available precursors, ensuring scalability for industrial applications.

In vitro and in vivo studies have provided compelling evidence of the biological significance of 3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde and its derivatives. Preclinical trials have shown promising results in models of inflammation and tumor growth, where modified versions of this compound exhibit potent activity without significant side effects. The aldehyde group serves as a versatile handle for further derivatization, allowing chemists to explore diverse structural motifs. For example, condensation reactions with hydrazines or phenols yield Schiff bases with enhanced binding affinity to biological targets. Such modifications are crucial for optimizing drug-like properties and improving therapeutic outcomes.

The role of computational chemistry in understanding the behavior of 3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and interactions with proteins, providing insights into mechanisms of action. Quantum mechanical calculations help elucidate electronic structures and reactivity patterns, guiding synthetic design efforts. These computational tools complement experimental data, enabling researchers to make informed decisions about molecular optimization. The integration of experimental and computational approaches has accelerated the discovery pipeline for novel drug candidates derived from this scaffold.

The future prospects for 3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde are exciting and multifaceted. Ongoing research aims to expand its utility beyond traditional pharmaceutical applications into areas such as agrochemicals and material science. The compound’s ability to participate in diverse chemical transformations makes it a valuable candidate for developing new materials with unique properties. Additionally, efforts are underway to explore its potential in photodynamic therapy due to its absorption characteristics in the visible spectrum range. Such interdisciplinary applications highlight the versatility and broad appeal of this chemical entity.

In conclusion,3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 1006482-43-4) represents a cornerstone in modern medicinal chemistry. Its unique structural features combined with its reactivity make it an indispensable tool for drug discovery programs worldwide. As research continues to uncover new biological functions and synthetic possibilities,this compound is poised to remain at forefront of chemical innovation, driving advancements that benefit human health and industrial applications alike.